Cas no 16932-49-3 (2,6-Dimethoxybenzonitrile)

• Product Name: 2,6-Dimethoxybenzonitrile
• CAS No: 16932-49-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00001788
• CID: 50599
• PubChem ID: 85648
• Update Time: 2025-10-19

2,6-Dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxybenzonitrile
• 2,6-Dimethoxybenzenecarbonitrile
• AKOS 227-44
• 2,6-DIMETHOXYBENZONI
• 2,6 methoxybenzonitrile
• 2,6-dimethoxy-benzonitril
• Benzonitrile, 2,6-dimethoxy-
• 2,6-Dimethoxybenzonitrile,97%
• 2,6-dimethoxy-benzonitrile
• XHAHKSSLDJIEDH-UHFFFAOYSA-N
• NSC27017
• PubChem4772
• 2.6-dimethoxybenzonitrile
• Benzonitrile,2,6-dimethoxy-
• STL168042
• SBB068894
• VZ229
• EINECS 241-000-2
• BRN 2720059
• SCHEMBL4739158
• 2,6-Dimethoxybenzonitrile, 97%
• MFCD00001788
• A21166
• AC-26129
• 87MDL7GK9F
• NS00025555
• InChI=1/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H
• F0001-0619
• NSC 27017
• AKOS000277241
• FT-0610679
• 2-Cyano-3-methoxyanisole; NSC 27017
• CS-0028775
• DTXSID70168702
• 2-Cyano-3-methoxyanisole
• EN300-125649
• UNII-87MDL7GK9F
• F10495
• AMY25177
• 16932-49-3
• SY015070
• NSC-27017
• 2-10-00-00260 (Beilstein Handbook Reference)
• DB-013990

• MDL： MFCD00001788
• Inchi： 1S/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H3
• InChI Key： XHAHKSSLDJIEDH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C#N)OC
• BRN： 2720059

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White needle crystals
• Density: 1.2021 (rough estimate)
• Melting Point: 119-123 °C
• Boiling Point: 310°C at 760 mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.5300 (estimate)
• PSA: 42.25000
• LogP: 1.57548
• Solubility: Insoluble in water.

2,6-Dimethoxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Dimethoxybenzonitrile

2,6-Dimethoxybenzonitrile (CAS No. 16932-49-3): An Overview of Its Properties, Applications, and Recent Research

2,6-Dimethoxybenzonitrile (CAS No. 16932-49-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two methoxy groups at the 2 and 6 positions and a nitrile group at the 3 position. The combination of these functional groups endows 2,6-Dimethoxybenzonitrile with distinct chemical properties that make it an important intermediate in various synthetic processes.

The chemical formula of 2,6-Dimethoxybenzonitrile is C₉H₉₂, and its molecular weight is approximately 171.17 g/mol. This compound is a colorless to pale yellow solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point (85-87°C) and boiling point (250-255°C), make it suitable for use in a variety of laboratory and industrial settings.

In the realm of organic synthesis, 2,6-Dimethoxybenzonitrile serves as a valuable building block for the preparation of more complex molecules. The presence of the nitrile group allows for various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These reactions can be performed under controlled conditions to yield products with specific functionalities that are useful in the development of new materials and pharmaceuticals.

One of the key applications of 2,6-Dimethoxybenzonitrile is in the synthesis of biologically active compounds. Recent research has highlighted its potential as a precursor for the synthesis of drugs with diverse therapeutic effects. For instance, studies have shown that derivatives of 2,6-Dimethoxybenzonitrile exhibit significant anti-inflammatory and antioxidant properties. These properties make them promising candidates for the treatment of various diseases characterized by chronic inflammation and oxidative stress.

In addition to its pharmaceutical applications, 2,6-Dimethoxybenzonitrile has been explored for its use in materials science. The unique electronic properties of this compound make it suitable for the development of functional materials such as conductive polymers and organic semiconductors. Researchers have demonstrated that derivatives of 2,6-Dimethoxybenzonitrile can be used to enhance the performance of electronic devices by improving their conductivity and stability.

The environmental impact of 2,6-Dimethoxybenzonitrile is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecological effects. Initial findings suggest that this compound is relatively stable under environmental conditions but can be degraded by microbial action over time. This information is crucial for assessing the environmental safety of products containing 2,6-Dimethoxybenzonitrile.

In conclusion, 2,6-Dimethoxybenzonitrile (CAS No. 16932-49-3) is a multifaceted compound with a broad range of applications in chemistry, biology, and materials science. Its unique chemical structure and versatile reactivity make it an essential component in various synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.